Cas no 108354-25-2 (6H-Phenaleno[1,2-b]furan-6-one, 5,5'-iminobis[8,9-dihydro-3,4,7-trihydroxy-1,8,8,9-tetramethyl-, (9R,9'R)- (9CI))

• Product Name: 6H-Phenaleno[1,2-b]furan-6-one, 5,5'-iminobis[8,9-dihydro-3,4,7-trihydroxy-1,8,8,9-tetramethyl-, (9R,9'R)- (9CI)
• CAS No: 108354-25-2
• MF: C₃₈H₃₅NO₁₀
• MW: 665.685211420059
• CID: 225656
• Update Time: 2024-03-01

6H-Phenaleno[1,2-b]furan-6-one, 5,5'-iminobis[8,9-dihydro-3,4,7-trihydroxy-1,8,8,9-tetramethyl-, (9R,9'R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 6H-Phenaleno[1,2-b]furan-6-one,5,5'-iminobis[8,9-dihydro-3,4,7-trihydroxy-1,8,8,9-tetramethyl-, (9R,9'R)-(9CI)
• 6H-Phenaleno[1,2-b]furan-6-one,5,5'-iminobis[8,9-dihydro-3,4,7-trihydroxy-1,8,8,9-tetramethyl-, [R-(R*,R*)]-
• Scleroderris green
• CID 136880926
• 6H-Phenaleno[1,2-b]furan-6-one, 5,5'-iminobis[8,9-dihydro-3,4,7-trihydroxy-1,8,8,9-tetramethyl-, (9R,9'R)- (9CI)

• Inchi： 1S/C38H35NO10/c1-11-9-15(40)19-21-17(11)35-25(37(5,6)13(3)48-35)29(42)23(21)33(46)27(31(19)44)39-28-32(45)20-16(41)10-12(2)18-22(20)24(34(28)47)30(43)26-36(18)49-14(4)38(26,7)8/h9-10,13-14,39-45H,1-8H3/t13-,14-/m1/s1
• InChI Key： OHNYEUDHLPUVAA-ZIAGYGMSSA-N
• SMILES： O1C2C3C(C)=CC(=C4C(=C(C(C(C=34)=C(C=2C(C)(C)[C@H]1C)O)=O)NC1=C(C2=C(C=C(C)C3=C2C(C1=O)=C(C1=C3O[C@H](C)C1(C)C)O)O)O)O)O

Computed Properties

• Exact Mass: 665.226
• Monoisotopic Mass: 665.226
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 49
• Rotatable Bond Count: 2
• Complexity: 1410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 186

Experimental Properties

• Density: 1.61±0.1 g/cm3(Predicted)
• Boiling Point: 918.7±65.0 °C(Predicted)
• pka: 4.20±1.00(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenalenes Phenalenones